Cas no 1798672-08-8 (N-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}benzamide)

• Product Name: N-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}benzamide
• CAS No: 1798672-08-8
• MF: C₂₀H₂₁ClN₂O₂S
• MW: 388.910942792892
• CID: 5377075
• Update Time: 2025-07-14

N-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[7-(2-Chlorophenyl)tetrahydro-1,4-thiazepin-4(5H)-yl]-2-oxoethyl]benzamide
• N-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}benzamide

• Inchi： 1S/C20H21ClN2O2S/c21-17-9-5-4-8-16(17)18-10-11-23(12-13-26-18)19(24)14-22-20(25)15-6-2-1-3-7-15/h1-9,18H,10-14H2,(H,22,25)
• InChI Key： JFZIVCWZRAUVGS-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCC(C2=CC=CC=C2Cl)SCC1)=O)(=O)C1=CC=CC=C1

Experimental Properties

• Density: 1.267±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 637.7±55.0 °C(Predicted)
• pka: 13.73±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}benzamide

Recent Advances in the Study of N-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}benzamide (CAS: 1798672-08-8)

In recent years, the compound N-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}benzamide (CAS: 1798672-08-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazepane backbone and benzamide moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of N-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}benzamide involves a multi-step process that includes the formation of the 1,4-thiazepane ring and subsequent functionalization with the benzamide group. Recent studies have optimized this synthesis to improve yield and purity, making the compound more accessible for further research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized product.

Pharmacological evaluations of this compound have revealed its activity as a modulator of specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro studies indicate that it exhibits high affinity for certain receptor subtypes, suggesting potential applications in neuropharmacology. For instance, research has demonstrated its efficacy in modulating neurotransmitter release, which could be leveraged in the treatment of neurological disorders such as anxiety and depression.

In vivo studies have further corroborated these findings, showing that N-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}benzamide can cross the blood-brain barrier and exert measurable effects on behavior and cognitive function. These results have spurred interest in its development as a novel therapeutic agent, with ongoing investigations into its pharmacokinetics and safety profile. Early-stage clinical trials are anticipated to commence within the next two years, pending regulatory approvals.

Beyond its CNS applications, recent research has also explored the compound's potential in oncology. Studies have identified its ability to inhibit specific signaling pathways involved in tumor proliferation, making it a candidate for further investigation in cancer therapy. However, these findings are still in the preclinical stage, and additional research is needed to validate its efficacy and safety in oncological contexts.

In conclusion, N-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}benzamide represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and broad pharmacological profile underscore its potential as a therapeutic agent for a range of conditions. Continued research and development efforts will be crucial in unlocking its full clinical potential and addressing any challenges related to its synthesis and application.